beta-chloroalanyl-beta-chloroalanyl-beta-chloroalanine
beta-chloroalanyl-beta-chloroalanyl-beta-chloroalanine
Brand Name:
Vulcanchem
CAS No.:
103711-74-6
VCID:
VC0216691
InChI:
InChI=1S/C9H14Cl3N3O4/c10-1-4(13)7(16)14-5(2-11)8(17)15-6(3-12)9(18)19/h4-6H,1-3,13H2,(H,14,16)(H,15,17)(H,18,19)/t4-,5+,6+/m1/s1
SMILES:
C(C(C(=O)NC(CCl)C(=O)NC(CCl)C(=O)O)N)Cl
Molecular Formula:
C14H8N2Na2O4
Molecular Weight:
334.6 g/mol
beta-chloroalanyl-beta-chloroalanyl-beta-chloroalanine
CAS No.: 103711-74-6
Main Products
VCID: VC0216691
Molecular Formula: C14H8N2Na2O4
Molecular Weight: 334.6 g/mol
CAS No. | 103711-74-6 |
---|---|
Product Name | beta-chloroalanyl-beta-chloroalanyl-beta-chloroalanine |
Molecular Formula | C14H8N2Na2O4 |
Molecular Weight | 334.6 g/mol |
IUPAC Name | (2R)-2-[[(2R)-2-[[(2S)-2-amino-3-chloropropanoyl]amino]-3-chloropropanoyl]amino]-3-chloropropanoic acid |
Standard InChI | InChI=1S/C9H14Cl3N3O4/c10-1-4(13)7(16)14-5(2-11)8(17)15-6(3-12)9(18)19/h4-6H,1-3,13H2,(H,14,16)(H,15,17)(H,18,19)/t4-,5+,6+/m1/s1 |
Standard InChIKey | OCPJWTOBPNWJLW-SRQIZXRXSA-N |
Isomeric SMILES | C([C@H](C(=O)N[C@@H](CCl)C(=O)N[C@@H](CCl)C(=O)O)N)Cl |
SMILES | C(C(C(=O)NC(CCl)C(=O)NC(CCl)C(=O)O)N)Cl |
Canonical SMILES | C(C(C(=O)NC(CCl)C(=O)NC(CCl)C(=O)O)N)Cl |
Sequence | XXX |
Synonyms | 3-Cl-Ala-3-Cl-Ala-3-Cl-Ala beta-chloroalanyl-beta-chloroalanyl-beta-chloroalanine |
PubChem Compound | 124836 |
Last Modified | Nov 11 2021 |
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